Cas no 690644-12-3 (4-tert-butyl-N-{4-(morpholine-4-carbonyl)phenylmethyl}benzene-1-sulfonamide)

• Product Name: 4-tert-butyl-N-{4-(morpholine-4-carbonyl)phenylmethyl}benzene-1-sulfonamide
• CAS No: 690644-12-3
• MF: C₂₂H₂₈N₂O₄S
• MW: 416.533724784851
• CID: 5419321
• Update Time: 2025-06-15

4-tert-butyl-N-{4-(morpholine-4-carbonyl)phenylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-[[4-(morpholine-4-carbonyl)phenyl]methyl]benzenesulfonamide
• 4-tert-butyl-N-{4-(morpholine-4-carbonyl)phenylmethyl}benzene-1-sulfonamide

• InChI Key： SDLKTALCPLLBPF-UHFFFAOYSA-N
• SMILES： C1(S(NCC2=CC=C(C(N3CCOCC3)=O)C=C2)(=O)=O)=CC=C(C(C)(C)C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-tert-butyl-N-{4-(morpholine-4-carbonyl)phenylmethyl}benzene-1-sulfonamide

Research Briefing on 4-tert-butyl-N-{4-(morpholine-4-carbonyl)phenylmethyl}benzene-1-sulfonamide (CAS: 690644-12-3)

In recent years, the compound 4-tert-butyl-N-{4-(morpholine-4-carbonyl)phenylmethyl}benzene-1-sulfonamide (CAS: 690644-12-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The unique structural features of this compound, including the tert-butyl group and the morpholine carbonyl moiety, contribute to its biological activity and specificity.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of 4-tert-butyl-N-{4-(morpholine-4-carbonyl)phenylmethyl}benzene-1-sulfonamide. One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a selective inhibitor of carbonic anhydrase IX (CA IX), a target implicated in hypoxic tumors. The researchers employed X-ray crystallography and molecular docking techniques to reveal the binding mode of the compound within the active site of CA IX, highlighting key interactions with zinc-coordinating residues.

Another significant advancement was reported in a 2024 study in Bioorganic & Medicinal Chemistry Letters, where the compound was evaluated for its anti-inflammatory properties. The results indicated potent inhibition of NF-κB signaling pathway, suggesting potential applications in chronic inflammatory diseases. The study also explored structure-activity relationships (SAR) by synthesizing analogs, which provided insights into optimizing the compound's pharmacokinetic profile.

From a synthetic chemistry perspective, recent improvements in the scalable synthesis of 4-tert-butyl-N-{4-(morpholine-4-carbonyl)phenylmethyl}benzene-1-sulfonamide have been reported. A 2023 publication in Organic Process Research & Development detailed a high-yield, environmentally friendly route using catalytic amidation and sulfonylation steps, which could facilitate its industrial production for preclinical studies.

Ongoing research is investigating the compound's potential in neurodegenerative diseases, with preliminary data showing modulation of tau protein aggregation. Additionally, its safety profile is being rigorously assessed in animal models, with current data indicating favorable tolerability at therapeutic doses. These developments position 4-tert-butyl-N-{4-(morpholine-4-carbonyl)phenylmethyl}benzene-1-sulfonamide as a versatile scaffold for further drug discovery efforts.

In conclusion, the accumulating evidence underscores the therapeutic promise of this compound across multiple disease areas. Future research directions may include combinatorial chemistry approaches to expand its medicinal applications and detailed toxicological studies to advance its development toward clinical trials. The scientific community continues to monitor progress with this molecule as it represents an important case study in structure-based drug design.